Cas no 109073-55-4 (1H-Benzimidazole,2-(5-methyl-1H-pyrazol-3-yl)-)

• Product Name: 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-3-yl)-
• CAS No: 109073-55-4
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 128283
• PubChem ID: 135804529
• Update Time: 2025-04-18

1H-Benzimidazole,2-(5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-3-yl)-
• 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-3-yl)-(9CI)
• AKOS006328152
• 2-(5-methyl-1h-pyrazol-3-yl)-1h-benzo[d]imidazole
• 2-(5-methyl-1,2-dihydropyrazol-3-ylidene)benzimidazole
• 109073-55-4
• SCHEMBL1528347
• 2-(5-methyl-1H-pyrazol-3-yl)-1H-Benzimidazole
• 1H-Benzimidazole, 2-(5-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C11H10N4/c1-7-6-10(15-14-7)11-12-8-4-2-3-5-9(8)13-11/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： QKIPYMLXPVRMJD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=C(C)NN=1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.4Ų